4-N-(4-methoxyphenyl)pyrido[4,3-d]pyrimidine-4,7-diamine

• Molecular Formula: C14H13N5O
• Molecular Weight: 267.29 g/mol
• IUPAC Name: 4-N-(4-methoxyphenyl)pyrido[4,3-d]pyrimidine-4,7-diamine
• InChI: InChI=1S/C14H13N5O/c1-20-10-4-2-9(3-5-10)19-14-11-7-16-13(15)6-12(11)17-8-18-14/h2-8H,1H3,(H2,15,16)(H,17,18,19)
• InChI Key: VVRKAQKHXCWYBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC=NC3=CC(=NC=C32)N

Description

4-N-(4-methoxyphenyl)pyrido[4,3-d]pyrimidine-4,7-diamine is a useful research compound. Its molecular formula is C14H13N5O and its molecular weight is 267.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-amino-4-methylthiopyrido[4,3-d]pyrimidine (129 mg, 0.62 mmol) and 4-methoxyaniline ((0.15 g, 1.2 mmol) was in ethanol (5 mL) was heated at 40° C. for 16 h, and then reflux for 3 h. The reaction mixture was cooled to 0° C. overnignt, and the solid was colected by vacuum filtration and recrystalized from isopropanol to give 7-amino-4-(4-methoxyanilino)pyrido[4,3-d]pyrimidine (42 mg, 25%) as a yellow solid. 1H NMR (DMSO) δ 10.00 (1H, brs), 9.31 (1H, s), 8.35 (1H, s), 7.62 (2H, d, J=9.2 Hz), 6.96 (2H, d, J=9.2 Hz), 6.70 (2H, slbrs), 6.41 (1H, s), 3.77 (3H, s).